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Compound of Interest

Compound Name: Otamixaban

Cat. No.: B1677802 Get Quote

For Research Use Only. Not for diagnostic or therapeutic use.

Introduction
Otamixaban is a potent, selective, and reversible direct inhibitor of Factor Xa (FXa), a critical

serine protease in the blood coagulation cascade.[1] By inhibiting FXa, Otamixaban effectively

blocks the conversion of prothrombin to thrombin, thereby reducing fibrin formation and clot

development.[2] These characteristics make it a valuable tool in thrombosis research and for

studying acute coronary syndrome.[2][3] Proper preparation of a stock solution is the first

critical step for ensuring accurate and reproducible results in downstream experiments. This

document provides a detailed protocol for preparing a stock solution of Otamixaban using

Dimethyl Sulfoxide (DMSO) as the solvent.

Physicochemical and Solubility Data
Quantitative data for Otamixaban is summarized in the table below. This information is

essential for accurate calculations and proper handling of the compound.
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Property Value Reference(s)

Molecular Formula C₂₅H₂₆N₄O₄ [4][5]

Molecular Weight 446.50 g/mol [5][6]

CAS Number 193153-04-7 [3][4][5][6]

Appearance White solid [3]

Solubility in DMSO
Up to 40 mg/mL (approx. 89.59

mM)
[3]

Storage (Powder) 3 years at -20°C [3][6]

Storage (In DMSO) 1 year at -80°C [3]

Experimental Protocol
This protocol details the steps to prepare a 10 mM stock solution of Otamixaban in DMSO.

The concentration can be adjusted based on experimental needs, but should not exceed the

maximum solubility of 40 mg/mL.

Materials and Equipment
Otamixaban powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and appropriate sterile tips

Vortex mixer

Sonicator (bath or probe)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
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Step-by-Step Procedure
Pre-experimental Calculations:

Determine the desired concentration and volume of the stock solution.

Use the following formula to calculate the required mass of Otamixaban: Mass (mg) =

Desired Molarity (mM) × Final Volume (mL) × Molecular Weight ( g/mol ) / 1000

Example for 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM × 1 mL × 446.50 g/mol /

1000 = 4.465 mg

Weighing the Compound:

Tare the analytical balance with a suitable weighing container (e.g., a microcentrifuge

tube).

Carefully weigh out the calculated mass of Otamixaban powder (e.g., 4.465 mg) and

record the exact weight.

Dissolution:

Add the appropriate volume of anhydrous DMSO to the tube containing the Otamixaban
powder.

Close the tube securely and vortex thoroughly for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonication is recommended to achieve a clear

solution.[3] Sonicate in a water bath for 5-10 minute intervals until the solid is completely

dissolved. Avoid excessive heating of the sample.

Aliquoting and Storage:

Once a clear solution is obtained, it is highly recommended to aliquot the stock solution

into smaller, single-use volumes in sterile microcentrifuge tubes or amber vials. This

practice minimizes contamination and avoids repeated freeze-thaw cycles, which can

degrade the compound.[3]
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Clearly label each aliquot with the compound name, concentration, date, and your initials.

Final Storage:

Store the aliquots at -80°C for long-term stability, which can be maintained for up to one

year.[3] For short-term use (within one week), aliquots may be stored at 4°C.[3] Note that

some sources indicate that solutions are unstable and should be prepared fresh for

maximum reliability.[6]

Workflow Diagram
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Until Fully Dissolved

5. Aliquot into Single-Use Vials

6. Store Aliquots at -80°C
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Caption: Workflow for preparing Otamixaban stock solution in DMSO.

Safety and Handling Precautions
Always handle Otamixaban powder and its DMSO solution in a well-ventilated area or under

a chemical fume hood.
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Wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.

Refer to the Material Safety Data Sheet (MSDS) for comprehensive safety information before

handling.

DMSO is a powerful solvent that can facilitate the absorption of substances through the skin.

Exercise extreme caution to avoid skin contact.

Dispose of chemical waste according to your institution's guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. The discovery of the Factor Xa inhibitor otamixaban: from lead identification to clinical
development - PubMed [pubmed.ncbi.nlm.nih.gov]

2. apexbt.com [apexbt.com]

3. Otamixaban | TargetMol [targetmol.com]

4. Otamixaban | C25H26N4O4 | CID 5496659 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. molnova.com [molnova.com]

6. selleckchem.com [selleckchem.com]

To cite this document: BenchChem. [Application Notes: Preparation of Otamixaban Stock
Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677802#how-to-prepare-otamixaban-stock-solution-
in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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